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Introduction

Propionic acid (PA) is a versatile three-carbon carboxylic acid with significant commercial

value. It is widely utilized as a preservative in food and animal feed, owing to its ability to inhibit

the growth of mold and some bacteria.[1][2][3] Beyond its role as a preservative, propionic
acid serves as a crucial chemical intermediate in the synthesis of polymers (e.g., cellulose

acetate propionate), plastics, pharmaceuticals, pesticides, and perfumes.[1][4][5][6] While

traditionally produced via petrochemical routes, there is a growing industrial and consumer-

driven interest in bio-based propionic acid produced through microbial fermentation.[6][7][8]

This shift is motivated by concerns over fossil fuel dependency and a preference for

sustainable, renewable manufacturing processes.[7][8]

Fermentative production utilizes microorganisms, primarily from the genus Propionibacterium

(recently reclassified into Acidipropionibacterium and others), to convert renewable feedstocks

into propionic acid.[7][9] Key challenges in biotechnological production include the relatively

slow growth rate of the bacteria, end-product inhibition which limits final product concentration,

and the formation of by-products like acetic and succinic acids that complicate downstream

processing.[6][10] Overcoming these hurdles through strain development, metabolic
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engineering, and process optimization is critical for making bio-based propionic acid
economically competitive with its petrochemical counterpart.[7]

Key Microorganisms for Propionic Acid Production

The most effective and widely studied microorganisms for propionic acid production are from

the genus Propionibacterium. These bacteria are Gram-positive, non-motile, facultative

anaerobes known for their unique metabolism.[9]

Propionibacterium acidipropionici: This species is frequently reported as one of the highest

producers of propionic acid.[11] For instance, P. acidipropionici ATCC 4875 has been

identified as a superior strain for high-yield production.[11][12] Metabolic engineering efforts,

such as knocking out the acetate kinase gene, have been employed to create mutants with

increased acid tolerance and the ability to achieve high final concentrations in fed-batch

fermentations.[13]

Propionibacterium freudenreichii: Also a prominent producer, this species is used in various

industrial applications, including the production of Swiss cheese and vitamin B12.[1][10][11]

Strains of P. freudenreichii have been engineered to enhance production; for example, by

overexpressing phosphoenolpyruvate carboxylase to direct more carbon flux towards

propionate synthesis.[11][14]

Other Engineered Microbes: Beyond Propionibacterium, other organisms like Escherichia

coli and Pseudomonas putida have been metabolically engineered for propionic acid
production, offering potential advantages in terms of growth rate and genetic tractability.[11]

[15][16]

Biochemical Pathway and Process Overview
Propionic acid is primarily produced by Propionibacterium via the Wood-Werkman cycle, a

metabolic pathway that converts pyruvate into propionic acid.[11] This pathway is

energetically efficient and central to the organism's anaerobic metabolism.[9]

Caption: The Wood-Werkman cycle for propionic acid production.

The overall industrial process can be visualized as a sequence of upstream, fermentation, and

downstream stages.
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Industrial Propionic Acid Fermentation Workflow
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Caption: High-level workflow for industrial propionic acid production.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b10760051/docs?utm_src=pdf-body-img#application-notes-propionic-acid-fermentation-for-industrial-applications
https://www.benchchem.com/product/b10760051/docs?utm_src=pdf-body#application-notes-propionic-acid-fermentation-for-industrial-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data and Performance
The efficiency of propionic acid fermentation is measured by its titer (final concentration, g/L),

yield (g of product per g of substrate), and productivity (g of product per L per hour). These

parameters vary significantly based on the microbial strain, substrate, and fermentation

strategy.

Table 1: Fermentation Performance with Different Carbon Sources

Strain
Carbon
Source(s)

Fermenta
tion Mode

Titer (g/L)
Yield
(g/g)

Productiv
ity (g/L·h)

Referenc
e

P.
acidiprop
ionici

Glucose
HCD Fed-
Batch

>55 - 2.23 [17]

P.

acidipropio

nici

Glucose

HCD

Sequential

Batch

~40 ~0.44 2.98 [17]

P.

acidipropio

nici

Glycerol Batch 30.52 0.51 0.23 [18]

P.

acidipropio

nici

Glucose/Gl

ycerol (4:1)
Fed-Batch 51.75 0.52 0.39 [18]

P.

acidipropio

nici

Corn Mash

(ECM)

Optimized

Batch
- 0.60 0.50 [12]

P.

freudenreic

hii

Whey

Lactose &

Crude

Glycerol

Batch 24.80 - - [19]

Engineere

d P.

jensenii

Glycerol Fed-Batch 34.93 - - [20]
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| Engineered P. putida | 1,2-Propanediol | Fed-Batch | 46.5 | 0.96 | 1.55 |[15] |

HCD: High Cell Density; ECM: Enzymatically Treated Corn Mash

Table 2: Comparison of Propionic Acid Production by Different Propionibacterium Strains on

Lactose Medium

Strain
Propionic Acid
(g/L)

Acetic Acid
(g/L)

P/A Ratio Reference

A.
acidipropionici

~4.3 ~1.8 ~2.4 [21]

P.

cyclohexanicum
~3.5 ~1.8 ~1.9 [21]

P. freudenreichii ~4.2 ~1.6 ~2.6 [21]

A. jensenii ~3.8 ~2.0 ~1.9 [21]

| A. thoenii | ~4.3 | ~1.8 | ~2.4 |[21] |

Experimental Protocols
Protocol 1: Inoculum Preparation for Propionibacterium
Objective: To prepare a healthy, active seed culture for inoculation into a production bioreactor.

Materials:

Selected Propionibacterium strain (e.g., P. acidipropionici ATCC 4875)

Sodium Lactate Agar (or appropriate growth medium as recommended by culture collection)

Semi-synthetic liquid medium (e.g., containing sodium lactate, yeast extract, phosphates)[21]

Sterile serum bottles or flasks

Anaerobic chamber or gas generator packs
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Incubator at 30-32°C

Procedure:

Strain Revival: Revive the lyophilized or frozen stock culture according to the supplier's

instructions. Streak the culture onto a sodium lactate agar plate.

Incubation: Incubate the plate anaerobically at 30°C for 5-7 days, or until colonies are well-

formed.

First Pre-culture: Aseptically pick a single, well-isolated colony and transfer it to a sterile tube

or flask containing 10-50 mL of liquid medium.

Anaerobic Growth: Incubate the liquid culture at 30°C for 48-72 hours under anaerobic or

microaerophilic conditions with gentle agitation.[21]

Second Pre-culture (Scaling up): Transfer the first pre-culture into a larger volume of fresh

sterile medium (typically a 5-10% v/v inoculation). For example, transfer 50 mL of the first

pre-culture into 450 mL of fresh medium in a sterile bottle.

Final Incubation: Incubate the second pre-culture under the same conditions for another 24-

48 hours, or until it reaches the late exponential growth phase. This culture is now ready to

be used as the inoculum for the main fermentation.

Protocol 2: Laboratory-Scale Fed-Batch Fermentation
Objective: To produce a high titer of propionic acid using a fed-batch strategy to mitigate

substrate and product inhibition.

Materials & Equipment:

Laboratory-scale bioreactor (e.g., 2-5 L) with pH, temperature, and agitation control.

Sterile basal fermentation medium (e.g., containing yeast extract, salts).

Sterile concentrated feed solution (e.g., 500 g/L glucose/glycerol mixture).[18]

Sterile pH control agent (e.g., NH₄OH, NaOH).[18]
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Prepared Propionibacterium inoculum (from Protocol 1).

Peristaltic pumps for feeding and base addition.

Procedure:

Bioreactor Preparation: Prepare and sterilize the bioreactor containing the initial volume of

basal medium.

Inoculation: Aseptically inoculate the bioreactor with the seed culture (e.g., 10% v/v).

Initial Batch Phase:

Set the temperature to 30-32°C.

Maintain pH at a setpoint, for example, 6.5-7.0, via automated addition of the base

solution.[11][18]

Maintain anaerobic conditions by sparging with N₂ gas.

Set agitation to a low speed (e.g., 100-150 rpm) to ensure homogeneity without damaging

cells.

Fed-Batch Phase Initiation: Once the initial carbon source is nearly depleted (as determined

by offline analysis or online indicators like a sudden rise in pH), begin the feeding phase.

Feeding Strategy:

Continuously or intermittently feed the concentrated carbon source solution into the

bioreactor at a pre-determined rate. A common strategy is to maintain the substrate

concentration at a low, non-inhibitory level.

A constant feed rate of the carbon source (e.g., glucose/glycerol mixture) has been shown

to be effective.[18]

Sampling and Monitoring: Aseptically withdraw samples at regular intervals (e.g., every 12

hours) to measure cell density (OD₆₀₀), substrate concentration, and concentrations of

propionic, acetic, and succinic acids.[18]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7416123/
https://austinpublishinggroup.com/nutrition-metabolism/fulltext/ajnm-v8-id1112.pdf
https://austinpublishinggroup.com/nutrition-metabolism/fulltext/ajnm-v8-id1112.pdf
https://austinpublishinggroup.com/nutrition-metabolism/fulltext/ajnm-v8-id1112.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Termination: Continue the fermentation until the production rate significantly decreases or

the desired product concentration is reached. A typical duration can be 144 hours or more.

[22]

Protocol 3: Quantification of Organic Acids by HPLC
Objective: To accurately measure the concentration of propionic acid and major by-products

in fermentation broth.

Materials & Equipment:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Ion-exchange or reversed-phase C18 column suitable for organic acid analysis (e.g.,

Supelcogel C-610H).[21]

Syringe filters (0.22 µm).

Centrifuge.

Mobile phase (e.g., dilute H₃PO₄ or potassium dihydrogen phosphate buffer).[21][23]

Analytical standards for propionic, acetic, succinic, and lactic acids.

Procedure:

Sample Preparation:

Collect a 1-2 mL sample from the bioreactor.

Centrifuge the sample at high speed (e.g., 10,000 x g for 10 min) to pellet cells and other

solids.[21]

Carefully collect the supernatant.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[21]

Standard Curve Preparation: Prepare a series of standards of known concentrations for each

organic acid to be quantified. Dilute the standards in the same matrix as the samples if
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possible (e.g., fresh fermentation medium).

HPLC Analysis:

Set up the HPLC method. Example conditions:

Column: Supelcogel C-610H (30 cm x 7.8 mm)[21]

Mobile Phase: 0.1% H₃PO₄[21]

Flow Rate: 0.5 mL/min[21]

Column Temperature: 30°C[21]

Detection: UV at 210 nm[21]

Injection Volume: 10-20 µL

Data Analysis:

Run the standards to generate a calibration curve (peak area vs. concentration) for each

acid. The curve should have a high correlation coefficient (r² > 0.99).

Run the prepared fermentation samples.

Calculate the concentration of each organic acid in the samples by comparing their peak

areas to the standard curve.

Strain Improvement Strategies
Enhancing the performance of producer strains is crucial for economic viability. This often

involves increasing product tolerance, yield, and productivity while reducing by-product

formation.
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Workflow for Strain Improvement
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Caption: A typical workflow for developing improved propionic acid producing strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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